![molecular formula C7H11N3O2 B6243942 methyl N-[(1-methyl-1H-imidazol-4-yl)methyl]carbamate CAS No. 2290536-93-3](/img/no-structure.png)
methyl N-[(1-methyl-1H-imidazol-4-yl)methyl]carbamate
Overview
Description
Methyl N-[(1-methyl-1H-imidazol-4-yl)methyl]carbamate (also known as MIMC) is a synthetic chemical compound that has been used in a variety of scientific research applications. Its structure consists of an imidazole ring with an N-methylcarbamate group attached to it. MIMC has been studied for its potential use in drug design and development, as well as its biochemical and physiological effects.
Scientific Research Applications
MIMC has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme imidazole glycerol phosphate dehydratase, which is involved in the synthesis of purine nucleotides. It has also been used as a ligand in the study of metal-ion binding sites in proteins. In addition, MIMC has been used in the study of enzyme kinetics and the development of new drugs.
Mechanism of Action
The mechanism of action of MIMC is not fully understood. However, it is believed to act as a competitive inhibitor of the enzyme imidazole glycerol phosphate dehydratase. This enzyme is involved in the synthesis of purine nucleotides, which are essential for DNA and RNA synthesis. It is thought that MIMC binds to the active site of the enzyme and prevents it from catalyzing the reaction.
Biochemical and Physiological Effects
MIMC has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme imidazole glycerol phosphate dehydratase, which is involved in the synthesis of purine nucleotides. In addition, it has been shown to bind to metal-ion binding sites in proteins, which can affect the activity of these proteins. It has also been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates and lipids.
Advantages and Limitations for Lab Experiments
MIMC has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is cost-effective. In addition, it is a relatively stable compound and is not prone to degradation. However, one limitation is that it can bind to metal-ion binding sites in proteins, which can affect the activity of these proteins.
Future Directions
There are several potential future directions for MIMC research. One potential direction is to develop new drugs that use MIMC as a ligand. Another potential direction is to further investigate the biochemical and physiological effects of MIMC. In addition, further research could be done to determine the mechanism of action of MIMC and to identify other potential applications for the compound. Finally, further research could be done to investigate the potential toxicity of MIMC and to develop methods to reduce its toxicity.
Synthesis Methods
MIMC can be synthesized by the reaction of 1-methyl-1H-imidazole with methyl chloroformate in the presence of a base. The reaction is carried out in an inert atmosphere and the product is purified by recrystallization. This method has been proven to be efficient and cost-effective for the production of MIMC.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl N-[(1-methyl-1H-imidazol-4-yl)methyl]carbamate involves the reaction of 1-methyl-1H-imidazole-4-carboxylic acid with methyl chloroformate in the presence of a base to form methyl N-(1-methyl-1H-imidazol-4-yl)carbamate, which is then treated with formaldehyde and a reducing agent to yield the final product.", "Starting Materials": [ "1-methyl-1H-imidazole-4-carboxylic acid", "methyl chloroformate", "base", "formaldehyde", "reducing agent" ], "Reaction": [ "1. React 1-methyl-1H-imidazole-4-carboxylic acid with methyl chloroformate in the presence of a base to form methyl N-(1-methyl-1H-imidazol-4-yl)carbamate.", "2. Treat methyl N-(1-methyl-1H-imidazol-4-yl)carbamate with formaldehyde and a reducing agent to yield methyl N-[(1-methyl-1H-imidazol-4-yl)methyl]carbamate." ] } | |
CAS RN |
2290536-93-3 |
Product Name |
methyl N-[(1-methyl-1H-imidazol-4-yl)methyl]carbamate |
Molecular Formula |
C7H11N3O2 |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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